Cas no 1807165-03-2 (2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde
• CAS No: 1807165-03-2
• MF: C₈H₃F₂N₃O₃
• MW: 227.124528169632
• CID: 4878528
• Update Time: 2025-07-26

2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F2N3O3/c9-8(10)7-6(13(15)16)1-4(3-14)5(2-11)12-7/h1,3,8H
• InChI Key： BUPPHLDTPBPBEP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C=O)=C(C#N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 0.9
• Topological Polar Surface Area: 99.6

Additional information on 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde

Introduction to 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde (CAS No. 1807165-03-2)

2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde, a compound with the chemical formula C₈H₃F₂N₃O₂, is a highly specialized intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1807165-03-2, has garnered significant attention due to its unique structural properties and potential applications in the development of novel bioactive molecules.

The molecular structure of 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde features a pyridine core substituted with a cyano group at the 2-position, a nitro group at the 5-position, and a difluoromethyl group at the 6-position. This arrangement imparts distinct electronic and steric properties, making it a valuable building block for synthetic chemists. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, facilitating diverse chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of nitropyridine derivatives. The nitro group in particular is known for its ability to undergo reduction to form hydroxylamine derivatives, which can serve as key intermediates in drug synthesis. Additionally, the cyano and difluoromethyl substituents contribute to the compound's metabolic stability and binding affinity, making it an attractive candidate for further development.

One of the most compelling aspects of 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde is its utility in constructing more complex molecular frameworks. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this molecule exhibit promising activity against enzymes involved in cancer metabolism. The difluoromethyl group, in particular, has been associated with enhanced binding interactions due to its ability to stabilize charged intermediates and improve lipophilicity.

The synthesis of 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde presents unique challenges due to the sensitivity of its functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled researchers to construct the desired structure with high efficiency and yield. These advancements have not only simplified the preparation process but also opened up new avenues for structural diversification.

In the realm of agrochemicals, this compound has shown potential as a precursor for developing novel pesticides with improved efficacy and environmental safety. The nitro group can be further functionalized to produce herbicidal agents that target specific enzymatic pathways in weeds while minimizing toxicity to crops. Furthermore, the cyano and difluoromethyl groups contribute to the compound's stability under various environmental conditions, ensuring prolonged activity in field applications.

The pharmacokinetic properties of derivatives derived from 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde have also been extensively studied. Research indicates that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. This makes them suitable candidates for further development into therapeutic agents that can be effectively delivered to target tissues.

Recent computational studies have further highlighted the versatility of this compound. Molecular modeling simulations have revealed that modifications to its structure can significantly alter its binding affinity for various biological targets. These insights have guided researchers in designing more potent and selective analogs with tailored pharmacological properties.

The industrial production of 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde is also an area of active development. Manufacturers are continuously optimizing synthetic routes to improve cost-effectiveness and scalability while maintaining high purity standards. This has been crucial for ensuring that researchers have access to sufficient quantities of this valuable intermediate for their studies.

In conclusion, 2-Cyano-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde (CAS No. 1807165-03-2) represents a significant advancement in the field of medicinal chemistry and agrochemical research. Its unique structural features make it a versatile building block for developing novel bioactive molecules with diverse applications. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.